Cas no 1796966-64-7 (N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide structure
1796966-64-7 structure
Product Name:N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
CAS No:1796966-64-7
MF:C17H19N3O4
MW:329.350464105606
CID:6223002
PubChem ID:71808481
Update Time:2025-07-15

N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
    • 1796966-64-7
    • N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
    • AKOS024563279
    • F6440-3172
    • Inchi: 1S/C17H19N3O4/c1-20-13-6-7-22-9-11(13)12(19-20)8-18-17(21)16-10-23-14-4-2-3-5-15(14)24-16/h2-5,16H,6-10H2,1H3,(H,18,21)
    • InChI Key: NOXNJQBIUORCOZ-UHFFFAOYSA-N
    • SMILES: O1CCC2=C(C1)C(CNC(C1COC3C=CC=CC=3O1)=O)=NN2C

Computed Properties

  • Exact Mass: 329.13755610g/mol
  • Monoisotopic Mass: 329.13755610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 74.6Ų

N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide Pricemore >>

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Additional information on N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Introduction to N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 1796966-64-7)

N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1796966-64-7, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound incorporates a pyrazole moiety and a benzodioxine core, which are both well-documented for their potential in modulating various biological pathways.

The< strong>N-(1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl)methyl substituent in the molecular framework is particularly noteworthy. Pyrazole derivatives are known for their versatility in drug design due to their ability to interact with multiple targets within biological systems. The presence of the< strong>1-methyl group enhances the stability and bioavailability of the compound, making it a valuable candidate for further investigation.

The benzodioxine scaffold in this molecule contributes to its unique pharmacological profile. Benzodioxine derivatives have been extensively studied for their potential applications in treating neurological disorders and inflammation. The combination of these two structural elements suggests that this compound may possess dual-targeting capabilities, which could be highly beneficial in developing novel therapeutic strategies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets. These studies indicate that N-(1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl)methyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide may exhibit potent activity against enzymes and receptors involved in pain signaling and immune responses. This aligns with the growing interest in developing drugs that can modulate these pathways without significant side effects.

In vitro studies have begun to uncover the mechanistic aspects of this compound's action. Initial experiments suggest that it can inhibit the activity of certain enzymes by binding to their active sites. Additionally, its ability to cross the blood-brain barrier has been observed in preliminary tests, indicating potential applications in treating central nervous system disorders. These findings are particularly exciting given the challenges faced in developing effective treatments for such conditions.

The synthesis of this compound presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as multi-step organic synthesis combined with purification methods like chromatography have enabled researchers to obtain sufficient quantities of this compound for detailed studies.

The pharmacokinetic properties of N-(1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl)methyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide are also under investigation. Understanding how the body processes this compound is crucial for optimizing its therapeutic potential. Preliminary data suggest that it has a moderate half-life and is metabolized through several pathways. This information will be essential for designing clinical trials and determining appropriate dosing regimens.

The potential applications of this compound are broad and span multiple therapeutic areas. In addition to its potential role in pain management and immunomodulation, it may also have applications in treating cardiovascular diseases and cancer. The ability of benzodioxine derivatives to interact with multiple signaling pathways makes them attractive candidates for developing multifunctional drugs.

As research continues to evolve, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the development of this compound into a viable therapeutic agent. The integration of cutting-edge technologies such as artificial intelligence and machine learning into drug discovery processes is expected to further enhance the understanding of its mechanisms of action and optimize its pharmacological properties.

In conclusion, N-(1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol - 3 - yl)methyl - 2, 3 - dihydro - 1, 4 - benzodiox ine - 2 - carbox amide (CAS No. 1796966 - 64 - 7) represents a significant advancement in pharmaceutical research。 Its unique structural features, coupled with promising preclinical data, make it a compelling candidate for further development。 As scientific understanding continues to grow, we can anticipate that this compound will play an increasingly important role in addressing some of the most challenging medical conditions faced today。

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